Cas no 886768-21-4 (tert-butyl 2-(4-methoxyphenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(4-methoxyphenyl)piperazine-1-carboxylate
• CAS No: 886768-21-4
• MF: C₁₆H₂₄N₂O₃
• MW: 292.373364448547
• CID: 6013853
• PubChem ID: 72210203
• Update Time: 2025-10-30

tert-butyl 2-(4-methoxyphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(4-methoxyphenyl)piperazine-1-carboxylate
• 1-Piperazinecarboxylic acid, 2-(4-methoxyphenyl)-, 1,1-dimethylethyl ester
• (S)-2-(4-METHOXY-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 1240589-84-7
• 2-(4-METHOXY-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• AB46467
• 886768-21-4
• AB46471
• (R)-2-(4-METHOXY-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• AB46473
• 1240588-09-3
• EN300-1878372

• Inchi： 1S/C16H24N2O3/c1-16(2,3)21-15(19)18-10-9-17-11-14(18)12-5-7-13(20-4)8-6-12/h5-8,14,17H,9-11H2,1-4H3
• InChI Key： ATXQPNYVKJMYMW-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCNCC1C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 292.17869263g/mol
• Monoisotopic Mass: 292.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• Density: 1.087±0.06 g/cm3(Predicted)
• Boiling Point: 411.8±45.0 °C(Predicted)
• pka: 8.04±0.40(Predicted)

Additional information on tert-butyl 2-(4-methoxyphenyl)piperazine-1-carboxylate

Comprehensive Overview of tert-butyl 2-(4-methoxyphenyl)piperazine-1-carboxylate (CAS No. 886768-21-4)

The compound tert-butyl 2-(4-methoxyphenyl)piperazine-1-carboxylate (CAS No. 886768-21-4) is a significant intermediate in pharmaceutical and organic synthesis. Its unique structure, featuring a piperazine core with a 4-methoxyphenyl substituent and a tert-butyl carboxylate protecting group, makes it highly valuable for drug discovery and development. Researchers and chemists frequently seek information on its synthesis, applications, and properties, reflecting its growing importance in modern chemistry.

One of the most searched questions about tert-butyl 2-(4-methoxyphenyl)piperazine-1-carboxylate revolves around its role in medicinal chemistry. This compound is often utilized as a building block for designing CNS-active molecules, owing to the piperazine moiety's ability to enhance bioavailability and target specificity. Recent trends in AI-driven drug discovery have further amplified interest in such intermediates, as computational models predict their potential in novel therapeutic agents.

The synthesis of 886768-21-4 typically involves multi-step organic reactions, including Boc protection of piperazine derivatives and subsequent functionalization. A common query among synthetic chemists is the optimization of reaction conditions to improve yield and purity. Green chemistry principles are increasingly applied here, aligning with the global push for sustainable synthesis methods. Solvent selection, catalyst efficiency, and waste reduction are hot topics in forums and research publications.

Another area of interest is the compound's physicochemical properties. tert-butyl 2-(4-methoxyphenyl)piperazine-1-carboxylate exhibits moderate solubility in organic solvents, which is critical for its handling in lab settings. Researchers often compare it with analogous N-Boc piperazine derivatives to understand structure-activity relationships. Its stability under various pH conditions is also a frequent subject of discussion, particularly for formulation scientists.

In the context of high-throughput screening, this compound has gained attention for its modularity. The 4-methoxyphenyl group can be further modified to create diverse libraries for structure-activity relationship (SAR) studies. This adaptability makes it a favorite in fragment-based drug design, a trending approach in oncology and neurology research.

Regulatory and safety aspects of CAS 886768-21-4 are also frequently searched. While not classified as hazardous, proper handling protocols are emphasized in safety data sheets (SDS). The compound's compatibility with Good Manufacturing Practices (GMP) standards is another point of interest for industrial-scale applications.

Emerging applications include its use in PET radiotracer development, where the piperazine scaffold aids in blood-brain barrier penetration. This aligns with the rising demand for neuroimaging probes in Alzheimer's and Parkinson's disease research. Such niche applications highlight the compound's versatility beyond traditional small-molecule drug development.

For analytical chemists, characterization techniques like HPLC-MS and NMR spectroscopy are crucial for quality control of tert-butyl 2-(4-methoxyphenyl)piperazine-1-carboxylate. Method development for impurity profiling is a recurrent theme in chromatography forums, reflecting the need for precise quantification in pharmaceutical intermediates.

The future outlook for this compound is tied to advances in catalytic asymmetric synthesis, where its chiral variants could unlock new bioactive potentials. Patent literature shows growing IP activity around piperazine carboxylates, signaling sustained industrial relevance. As precision medicine evolves, tailored derivatives of this scaffold may find roles in personalized therapies.